Cas no 68935-46-6 (Acetamide,N-[2-(6-chloro-5-methoxy-1H-indol-3-yl)-1-methylethyl]-)

• Product Name: Acetamide,N-[2-(6-chloro-5-methoxy-1H-indol-3-yl)-1-methylethyl]-
• CAS No: 68935-46-6
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• CID: 504167
• PubChem ID: 3052515
• Update Time: 2025-04-19

Acetamide,N-[2-(6-chloro-5-methoxy-1H-indol-3-yl)-1-methylethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-(6-chloro-5-methoxy-1H-indol-3-yl)-1-methylethyl]-
• B-METHYL-6-CHLOROMELATONIN
• N-[1-(6-chloro-5-methoxy-1H-indol-3-yl)propan-2-yl]acetamide
• 6-Chloro-5-methoxy-alpha-methylmelatonin
• N-(2-(6-Chloro-5-methoxy-1H-indol-3-yl)-1-methylethyl)acetamide
• SCHEMBL9671854
• DTXSID80988650
• 68935-46-6
• Q27257166
• N-(1-(6-Chloro-5-methoxy-1H-indol-3-yl)propan-2-yl)acetamide
• UNII-3FV2FI661P
• N-[1-(6-Chloro-5-methoxy-1H-indol-3-yl)propan-2-yl]ethanimidic acid
• BRN 0409485
• N-(2-(6-Chloro-5-methoxy-3-indolyl)-1-methylethyl)acetamide
• 3FV2FI661P
• Acetamide, N-(2-(6-chloro-5-methoxy-3-indolyl)-1-methylethyl)-

• Inchi： 1S/C14H17ClN2O2/c1-8(17-9(2)18)4-10-7-16-13-6-12(15)14(19-3)5-11(10)13/h5-8,16H,4H2,1-3H3,(H,17,18)
• InChI Key： DZZMAXLTSPBPOH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC=C2CC(C)NC(C)=O)OC

Computed Properties

• Exact Mass: 280.09801
• Monoisotopic Mass: 280.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.1Ų

Experimental Properties

• PSA: 54.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins